Cas no 832110-92-6 (7-Oxabicyclo[4.1.0]heptane, 3,4-dibromo-1-ethenyl-)

• Product name: 7-Oxabicyclo[4.1.0]heptane, 3,4-dibromo-1-ethenyl-
• CAS No: 832110-92-6
• MF: C₈H₁₀OBr₂
• MW: 281.9724
• CID: 676298
• PubChem ID: 71416049

7-Oxabicyclo[4.1.0]heptane, 3,4-dibromo-1-ethenyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-dibromo-6-ethenyl-7-oxabicyclo[4.1.0]heptane
• 7-Oxabicyclo[4.1.0]heptane, 3,4-dibromo-1-ethenyl-
• 832110-92-6
• 3,4-Dibromo-1-ethenyl-7-oxabicyclo[4.1.0]heptane
• DTXSID20835452

• Inchi： InChI=1S/C8H10Br2O/c1-2-8-4-6(10)5(9)3-7(8)11-8/h2,5-7H,1,3-4H2
• InChI Key： QIBBVSLIIWVWKA-UHFFFAOYSA-N
• SMILES： C=CC12CC(C(CC1O2)Br)Br

Computed Properties

• Exact Mass: 281.90779g/mol
• Monoisotopic Mass: 279.90984g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5Ų
• XLogP3: 2.6